Cas no 153879-99-3 (1-Pentalenecarboxylicacid, 1,3a,4,6a-tetrahydro-, (1R,3aR,6aR)-rel-)

• Product Name: 1-Pentalenecarboxylicacid, 1,3a,4,6a-tetrahydro-, (1R,3aR,6aR)-rel-
• CAS No: 153879-99-3
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 106378
• Update Time: 2024-01-24

1-Pentalenecarboxylicacid, 1,3a,4,6a-tetrahydro-, (1R,3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Pentalenecarboxylicacid, 1,3a,4,6a-tetrahydro-, (1R,3aR,6aR)-rel-
• 1-Pentalenecarboxylicacid,1,3a,4,6a-tetrahydro-,(1alpha,3aalpha,6aalpha)-(9CI)
• 1-Pentalenecarboxylic acid, 1,3a,4,6a-tetrahydro-, (1R,3aR,6aR)-rel-

• Inchi： 1S/C9H10O2/c10-9(11)8-5-4-6-2-1-3-7(6)8/h1,3-8H,2H2,(H,10,11)/t6-,7-,8-/m1/s1
• InChI Key： WVIOUQUGJMEBBR-BWZBUEFSSA-N
• SMILES： [C@H]1(C(O)=O)[C@@]2([H])[C@]([H])(CC=C2)C=C1

Computed Properties

• Exact Mass: 150.068
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 307.6±11.0 °C(Predicted)
• pka: 4.17±0.20(Predicted)